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Compound of Interest

Compound Name: C.I. Mordant red 94

Cat. No.: B15555823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of C.I.
Mordant Red 94, an azo dye. Due to the limited availability of specific quantitative solubility

data for C.I. Mordant Red 94, this document synthesizes qualitative information from related

mordant dyes to provide a predictive assessment of its solubility profile. Furthermore, a

detailed, generalized experimental protocol for determining dye solubility is presented,

alongside a logical workflow diagram.

Introduction to C.I. Mordant Red 94
C.I. Mordant Red 94 is classified as an azo dye. Its chemical structure and properties are

registered under CAS No. 61931-83-7. Azo dyes are characterized by the presence of one or

more azo groups (–N=N–) and are widely used in the textile industry for dyeing various fibers.

Mordant dyes, specifically, require a mordant to bind to the material, which improves the

fastness of the dye. Understanding the solubility of such dyes is crucial for their application in

various industrial and research settings.

Predicted Solubility Profile of C.I. Mordant Red 94
While specific quantitative solubility data for C.I. Mordant Red 94 is not readily available in the

public domain, a qualitative understanding of its solubility can be inferred from the known

characteristics of other mordant red dyes. The following table summarizes the solubility of

several related compounds.
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Solvent
C.I. Mordant

Red 3

C.I. Mordant

Red 5

C.I. Mordant

Red 7

C.I. Mordant

Red 9

C.I. Mordant

Red 19

Water Soluble Soluble[1] Soluble[2] Soluble[3] Soluble[4]

Ethanol
Slightly

Soluble[5]

Slightly

Soluble[1]

Slightly

Soluble[2]

Slightly

Soluble[3]

Sparingly

Soluble[4]

Acetone
Slightly

Soluble[5]
Soluble[1]

Slightly

Soluble[2]

Slightly

Soluble[3]
Soluble[4]

Cellosolve Soluble[5] Not Specified Not Specified
Slightly

Soluble[3]
Soluble[4]

Other

Organic

Solvents

Not Specified Not Specified Insoluble[2] Insoluble[3] Insoluble[4]

Based on this comparative data, it is predicted that C.I. Mordant Red 94 will exhibit good

solubility in water and limited solubility in polar organic solvents such as ethanol and acetone. It

is likely to be insoluble in non-polar organic solvents.

Experimental Protocol for Determining Dye
Solubility
The following is a generalized, comprehensive protocol for determining the solubility of a dye

like C.I. Mordant Red 94 in various solvents. This method is based on the gravimetric analysis

of saturated solutions.

Objective: To quantitatively determine the solubility of C.I. Mordant Red 94 in a range of

solvents at a specified temperature.

Materials:

C.I. Mordant Red 94 powder

Selected solvents (e.g., deionized water, ethanol, methanol, acetone, dimethyl sulfoxide)

Volumetric flasks (10 mL)
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Analytical balance

Magnetic stirrer and stir bars

Thermostatically controlled water bath or incubator

Centrifuge and centrifuge tubes

Syringe filters (0.45 µm)

Micropipettes

UV-Vis spectrophotometer and cuvettes

Drying oven

Methodology:

Preparation of Saturated Solutions:

1. Add an excess amount of C.I. Mordant Red 94 powder to a series of 10 mL volumetric

flasks, each containing a different solvent. An excess is ensured when a visible amount of

undissolved solid remains.

2. Place the flasks in a thermostatically controlled water bath or incubator set to the desired

temperature (e.g., 25 °C).

3. Stir the solutions vigorously using a magnetic stirrer for a set period (e.g., 24 hours) to

ensure equilibrium is reached.

Separation of Undissolved Solid:

1. After the equilibration period, allow the solutions to stand undisturbed for at least one hour

to allow the excess solid to settle.

2. Carefully transfer an aliquot of the supernatant from each flask into a centrifuge tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15555823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Centrifuge the tubes at a high speed (e.g., 10,000 rpm) for 15 minutes to pellet any

remaining suspended particles.

Gravimetric Analysis:

1. Carefully withdraw a precise volume (e.g., 5 mL) of the clear supernatant from each

centrifuge tube using a micropipette.

2. Transfer the aliquot to a pre-weighed, dry evaporating dish.

3. Place the evaporating dishes in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the dye (e.g., 60-80 °C).

4. Once the solvent has completely evaporated, cool the dishes in a desiccator and weigh

them on an analytical balance.

5. The difference in weight corresponds to the mass of the dissolved dye.

Calculation of Solubility:

1. Calculate the solubility in g/L using the following formula: Solubility (g/L) = (Mass of

dissolved dye (g) / Volume of aliquot (L))

Spectrophotometric Analysis (Optional Cross-Validation):

1. Prepare a series of standard solutions of known concentrations of C.I. Mordant Red 94 in

the respective solvents.

2. Measure the absorbance of these standards at the wavelength of maximum absorbance

(λmax) to create a calibration curve.

3. Dilute a small, precise volume of the clear supernatant from the saturated solutions and

measure its absorbance.

4. Use the calibration curve to determine the concentration of the dye in the saturated

solution.

Workflow for Solubility Determination
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The following diagram illustrates the logical workflow for the experimental determination of dye

solubility.

Preparation of Saturated Solution

Separation

Analysis

Calculation

Add excess dye to solvent

Equilibrate at constant temperature with stirring

Allow solid to settle

Centrifuge supernatant

Extract known volume of clear supernatant

Evaporate solvent

Weigh dried solute

Calculate solubility (g/L)
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Click to download full resolution via product page

Caption: Experimental workflow for determining dye solubility.

Signaling Pathways
Currently, there is no scientific literature available to suggest that C.I. Mordant Red 94, a

synthetic dye, is involved in any biological signaling pathways. Its primary applications are in

industrial dyeing and as a staining agent, and it is not designed to interact with biological

systems in a signaling capacity.

Conclusion
This technical guide has provided a comprehensive overview of the predicted solubility

characteristics of C.I. Mordant Red 94 based on data from analogous compounds. A detailed,

generalized experimental protocol has been outlined to enable researchers to determine the

precise solubility of this dye in various solvents. The provided workflow diagram offers a clear

visual representation of the experimental process. While quantitative data for C.I. Mordant Red
94 remains elusive, the information and methodologies presented herein provide a solid

foundation for its practical application and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15555823#solubility-characteristics-of-c-i-mordant-
red-94-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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